Cas no 946381-76-6 (N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-(4-methoxyphenyl)propanamide)

• Product Name: N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-(4-methoxyphenyl)propanamide
• CAS No: 946381-76-6
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5904453
• PubChem ID: 44009943
• Update Time: 2025-07-18

N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-methoxy-
• N-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3-(4-methoxyphenyl)propanamide
• N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3-(4-methoxyphenyl)propanamide
• 946381-76-6
• AKOS002061462
• N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-(4-methoxyphenyl)propanamide
• F2073-0357
• N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-(4-methoxyphenyl)propanamide

• Inchi： 1S/C20H21N3O3/c1-13-10-11-23-17(12-13)21-14(2)19(20(23)25)22-18(24)9-6-15-4-7-16(26-3)8-5-15/h4-5,7-8,10-12H,6,9H2,1-3H3,(H,22,24)
• InChI Key： RUHPMZTZBGLHDQ-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2C(=O)N3C=CC(C)=CC3=NC=2C)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 351.15829154g/mol
• Monoisotopic Mass: 351.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 11.20±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on N-{2,8-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-(4-methoxyphenyl)propanamide

Comprehensive Overview of N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3-(4-methoxyphenyl)propanamide (CAS No. 946381-76-6)

N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3-(4-methoxyphenyl)propanamide (CAS No. 946381-76-6) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyridopyrimidine class, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Researchers are particularly intrigued by its 4-methoxyphenyl moiety, which may enhance its bioavailability and target specificity.

In recent years, the demand for novel heterocyclic compounds like N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3-(4-methoxyphenyl)propanamide has surged, driven by advancements in drug discovery and precision medicine. The compound's CAS No. 946381-76-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its potential role in modulating enzyme inhibition and receptor binding has also sparked discussions in forums focused on molecular docking and structure-activity relationships (SAR).

One of the key highlights of this compound is its pyrido[1,2-a]pyrimidin-4-one core, a scaffold that has been explored for its kinase inhibitory properties. Kinases are critical targets in cancer therapy, and researchers are actively investigating whether derivatives of this compound could lead to next-generation kinase inhibitors. Additionally, the 4-methoxyphenyl group is often associated with improved metabolic stability, making it a valuable feature in medicinal chemistry.

From a synthetic perspective, N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3-(4-methoxyphenyl)propanamide exemplifies the growing trend toward green chemistry and sustainable synthesis. Laboratories are increasingly adopting catalyst-free and solvent-free methods to produce such compounds, aligning with global efforts to reduce environmental impact. This aligns with the broader interest in eco-friendly pharmaceuticals and green drug development, topics that dominate scientific conferences and industry reports.

The compound's CAS No. 946381-76-6 is also linked to studies on neurodegenerative diseases, as its structural analogs have shown promise in targeting amyloid aggregation and oxidative stress. Given the rising prevalence of conditions like Alzheimer's and Parkinson's, this area of research is highly prioritized. Furthermore, its potential anti-inflammatory properties make it a candidate for exploring autoimmune disorder treatments, another hot topic in biomedical research.

In conclusion, N-{2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3-(4-methoxyphenyl)propanamide (CAS No. 946381-76-6) represents a fascinating intersection of chemical innovation and therapeutic potential. Its multifaceted applications—from kinase inhibition to neuroprotection—underscore its importance in modern science. As research continues to unfold, this compound is poised to remain a focal point in discussions about drug design, molecular biology, and sustainable chemistry.